Cas no 1246304-61-9 (17:0-14:1 PI)

• Product Name: 17:0-14:1 PI
• CAS No: 1246304-61-9
• MF: C₄₀H₇₈NO₁₃P
• MW: 812.019995212555
• CID: 4763495
• Update Time: 2025-06-08

17:0-14:1 PI Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol, 1-[(2R)-3-[(1-oxoheptadecyl)oxy]-2-[[(9Z)-1-oxo-9-tetradecen-1-yl]oxy]propyl hydrogen phosphate], ammonium salt (1:1)
• 17:0-14:1 PI

• Inchi： 1S/C40H75O13P.H3N/c1-3-5-7-9-11-13-15-16-17-19-20-22-24-26-28-33(41)50-30-32(52-34(42)29-27-25-23-21-18-14-12-10-8-6-4-2)31-51-54(48,49)53-40-38(46)36(44)35(43)37(45)39(40)47;/h10,12,32,35-40,43-47H,3-9,11,13-31H2,1-2H3,(H,48,49);1H3/b12-10-;/t32-,35-,36-,37+,38-,39-,40-;/m1./s1
• InChI Key： VDNRHLFKICVCHS-ATJCMGOSSA-N
• SMILES： O([C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](O)[C@H]1O)O)P(O)(=O)OC[C@@H](COC(=O)CCCCCCCCCCCCCCCC)OC(=O)CCCCCCC/C=C\CCCC.N

Experimental Properties

• Color/Form: ~10 μg/mL (Refer to C of A for lot specific concentration. )

17:0-14:1 PI Security Information

• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• Storage Condition：−20°C

Additional information on 17:0-14:1 PI

Introduction to 17:0-14:1 PI (CAS No. 1246304-61-9)

17:0-14:1 PI, also known as 1-stearoyl-2-myristoyl-sn-glycero-3-phosphoinositol, is a specific phosphatidylinositol (PI) lipid with unique structural and functional properties. This compound, identified by the CAS number 1246304-61-9, plays a crucial role in various cellular processes, including signal transduction, membrane trafficking, and cell growth regulation. In recent years, extensive research has shed light on the intricate mechanisms by which 17:0-14:1 PI influences cellular functions and its potential applications in biomedical research and drug development.

The structure of 17:0-14:1 PI is characterized by a glycerol backbone with a stearoyl (C18:0) fatty acid at the sn-1 position and a myristoyl (C14:0) fatty acid at the sn-2 position. The inositol head group is phosphorylated, making it a key component of the phosphatidylinositol family. This specific combination of fatty acids and the phosphorylated inositol head group imparts unique properties to 17:0-14:1 PI, distinguishing it from other phosphatidylinositols.

In cellular biology, phosphatidylinositols are essential lipids that serve as precursors for various signaling molecules. The phosphorylation state of the inositol head group can be modified by kinases and phosphatases, leading to the generation of different phosphoinositides such as PIP (phosphatidylinositol 4-phosphate), PIP2 (phosphatidylinositol 4,5-bisphosphate), and PIP3 (phosphatidylinositol 3,4,5-trisphosphate). These phosphoinositides are critical for regulating various cellular processes, including vesicle trafficking, cytoskeletal dynamics, and receptor-mediated signaling.

17:0-14:1 PI has been shown to play a significant role in the regulation of membrane dynamics and cellular signaling pathways. Recent studies have demonstrated that this lipid can modulate the activity of specific enzymes and proteins involved in these processes. For example, it has been reported that 17:0-14:1 PI can interact with phosphoinositide-dependent kinase 1 (PDK1), a key regulator of protein kinase B (Akt) signaling. This interaction is crucial for the proper functioning of Akt, which is involved in cell survival, proliferation, and metabolism.

Beyond its role in basic cellular functions, 17:0-14:1 PI has also been implicated in various disease states. Research has shown that alterations in the levels or distribution of phosphatidylinositols can contribute to the development of diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. For instance, dysregulation of phosphoinositide metabolism has been observed in certain types of cancer, where it can promote tumor growth and metastasis. Understanding the role of 17:0-14:1 PI in these contexts may provide valuable insights for developing novel therapeutic strategies.

In the field of drug development, 17:0-14:1 PI has attracted attention as a potential target for modulating cellular signaling pathways. Small molecules that can specifically interact with or modify this lipid have been identified and are being evaluated for their therapeutic potential. These compounds may offer new avenues for treating diseases associated with aberrant phosphoinositide signaling.

To further explore the biological significance of 17:0-14:1 PI, researchers are employing advanced techniques such as mass spectrometry and lipidomics to analyze its distribution and dynamics within cells. These approaches have provided detailed insights into how this lipid is synthesized, metabolized, and transported within cellular membranes. Additionally, genetic models and cell-based assays are being used to study the functional consequences of manipulating 17:0-14:1 PI levels.

In conclusion, 17:0-14:1 PI (CAS No. 1246304-61-9) is a vital component of cellular lipid metabolism with far-reaching implications for health and disease. Its unique structural features and functional roles make it an important target for both basic research and translational applications. Ongoing studies continue to uncover new aspects of its biology and potential therapeutic applications, highlighting its significance in the field of biomedicine.